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Abstract
This technical guide provides a comprehensive overview of 4-Propyl-5-pyrimidinecarboxylic
acid (CAS No. 1250812-18-0), a heterocyclic compound with significant potential in medicinal

chemistry and drug development. While this specific molecule is not extensively documented in

peer-reviewed literature, this guide consolidates available data, proposes a robust synthetic

pathway based on established chemical principles, and delineates its expected

physicochemical and spectroscopic properties. The potential applications of this compound as

a building block for novel therapeutic agents are also discussed, drawing parallels with

structurally related pyrimidine derivatives that have demonstrated diverse pharmacological

activities. This document is intended to serve as a foundational resource for researchers

interested in the synthesis and utilization of this and similar pyrimidine scaffolds.
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Introduction: The Pyrimidine Scaffold in Modern
Drug Discovery
The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous

natural and synthetic bioactive molecules.[1] As a fundamental component of the nucleobases

uracil, thymine, and cytosine, its role in the machinery of life is profound. This inherent

biocompatibility, coupled with its versatile chemical reactivity, has made the pyrimidine scaffold

a privileged structure in the design of novel therapeutics.[2] Pyrimidine derivatives have

demonstrated a vast spectrum of pharmacological activities, including anticancer, antiviral,

antimicrobial, anti-inflammatory, and cardiovascular effects.

The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a molecule's

steric, electronic, and pharmacokinetic properties. The introduction of a carboxylic acid moiety,

as seen in the pyrimidine-5-carboxylic acid series, provides a key handle for further chemical

modification, such as amide bond formation, to generate libraries of compounds for biological

screening.[3] The 4-propyl substituent in the target molecule of this guide likely influences its

lipophilicity and potential interactions with hydrophobic pockets in biological targets.

Compound Identification and Physicochemical
Properties
This section details the fundamental identifiers and predicted properties of 4-Propyl-5-
pyrimidinecarboxylic acid.
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Property Value Source

CAS Number 1250812-18-0

Molecular Formula C₈H₁₀N₂O₂

Molecular Weight 166.18 g/mol

Predicted XLogP3 1.5 In-silico prediction

Predicted Boiling Point ~350-400 °C In-silico prediction

Predicted Melting Point ~180-200 °C In-silico prediction

Predicted Solubility

Sparingly soluble in water,

soluble in polar organic

solvents (e.g., DMSO, DMF,

Methanol)

In-silico prediction

Proposed Synthesis Protocol: A Biginelli-Type
Condensation Approach
While a specific, peer-reviewed synthesis for 4-Propyl-5-pyrimidinecarboxylic acid is not

readily available, a plausible and efficient route can be designed based on the well-established

Biginelli reaction.[4][5] This one-pot, three-component condensation reaction is a cornerstone

of pyrimidine synthesis. The proposed pathway involves the reaction of an appropriate β-keto

ester, an aldehyde, and urea or a urea equivalent.

Proposed Reaction Scheme
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Caption: Proposed two-step synthesis of 4-Propyl-5-pyrimidinecarboxylic acid.

Step-by-Step Experimental Protocol
Step 1: Synthesis of Ethyl 4-propylpyrimidine-5-carboxylate

Reagents and Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, add ethyl 2-formylhexanoate (1 equivalent), formamidine acetate (1.1

equivalents), and absolute ethanol (sufficient to dissolve reactants).

Reaction Initiation: While stirring, add a catalytic amount of concentrated hydrochloric acid

(e.g., 3-4 drops).

Reaction Conditions: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system

(e.g., ethyl acetate/hexane).

Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature.

Reduce the solvent volume under reduced pressure. To the residue, add cold water and
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extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over

anhydrous sodium sulfate, and concentrate in vacuo.

Purification: Purify the crude product by column chromatography on silica gel using a

gradient of ethyl acetate in hexane to afford the pure ethyl 4-propylpyrimidine-5-carboxylate.

Step 2: Hydrolysis to 4-Propyl-5-pyrimidinecarboxylic acid

Saponification: Dissolve the purified ethyl 4-propylpyrimidine-5-carboxylate from Step 1 in a

mixture of ethanol and 2M aqueous sodium hydroxide solution.

Reaction Conditions: Stir the mixture at room temperature overnight or gently heat to 50-60

°C for 2-3 hours to ensure complete hydrolysis. Monitor the disappearance of the ester spot

by TLC.

Acidification and Precipitation: After cooling the reaction mixture in an ice bath, carefully

acidify with 2M hydrochloric acid until the pH is approximately 2-3. A precipitate of the

carboxylic acid should form.

Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water,

and dry under vacuum. The product can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water).

Spectroscopic Characterization (Predicted)
The following are predicted spectroscopic data based on the structure of 4-Propyl-5-
pyrimidinecarboxylic acid and known data for similar compounds.

¹H NMR Spectroscopy (Predicted)
δ ~13.0-12.0 ppm (s, 1H): Carboxylic acid proton (-COOH).

δ ~9.2 ppm (s, 1H): Pyrimidine proton at C2.

δ ~8.9 ppm (s, 1H): Pyrimidine proton at C6.

δ ~3.0 ppm (t, 2H): Methylene protons adjacent to the pyrimidine ring (-CH₂-CH₂-CH₃).
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δ ~1.8 ppm (sextet, 2H): Methylene protons of the propyl group (-CH₂-CH₂-CH₃).

δ ~1.0 ppm (t, 3H): Methyl protons of the propyl group (-CH₂-CH₂-CH₃).

¹³C NMR Spectroscopy (Predicted)
δ ~168 ppm: Carboxylic acid carbonyl carbon (-COOH).

δ ~160-155 ppm: Pyrimidine carbons (C2, C4, C6).

δ ~130-120 ppm: Pyrimidine carbon (C5).

δ ~35 ppm: Methylene carbon adjacent to the pyrimidine ring (-CH₂-CH₂-CH₃).

δ ~22 ppm: Methylene carbon of the propyl group (-CH₂-CH₂-CH₃).

δ ~14 ppm: Methyl carbon of the propyl group (-CH₂-CH₂-CH₃).

Infrared (IR) Spectroscopy (Predicted)
3300-2500 cm⁻¹ (broad): O-H stretch of the carboxylic acid, indicative of hydrogen bonding.

[6]

~3100-3000 cm⁻¹: C-H stretch of the aromatic pyrimidine ring.

~2960-2850 cm⁻¹: C-H stretch of the aliphatic propyl group.

~1720-1690 cm⁻¹ (strong, sharp): C=O stretch of the carboxylic acid carbonyl.[6]

~1600-1450 cm⁻¹: C=C and C=N stretching vibrations of the pyrimidine ring.

Mass Spectrometry (Predicted)
[M]+: Expected molecular ion peak at m/z = 166.

[M-COOH]+: A significant fragment corresponding to the loss of the carboxylic acid group

(m/z = 121).

Further Fragmentation: Fragmentation of the propyl chain.
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Potential Applications in Drug Development
The pyrimidine-5-carboxylic acid scaffold is a versatile starting point for the synthesis of

biologically active molecules. The carboxylic acid group serves as a convenient point for

derivatization, allowing for the exploration of structure-activity relationships.

As a Scaffold for Kinase Inhibitors
Many kinase inhibitors feature a heterocyclic core that anchors the molecule in the ATP-binding

pocket of the enzyme. The pyrimidine ring can act as a bioisostere for other aromatic systems

and can form crucial hydrogen bonds with the hinge region of the kinase. The carboxylic acid

can be converted to a variety of amides to probe different regions of the binding site.

Enzyme Interaction

4-Propyl-5-pyrimidinecarboxylic
Acid Derivative

Kinase Active Site
Binds to

Inhibition of
Phosphorylation

ATP Binding Pocket

Downstream Signaling
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Blocks Altered Cellular Response
(e.g., Apoptosis)
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Caption: Hypothetical mechanism of action for a kinase inhibitor derived from 4-Propyl-5-
pyrimidinecarboxylic acid.

In the Development of Novel Antimicrobial and Antiviral
Agents
Pyrimidine analogs are well-represented among antimicrobial and antiviral drugs.[7] The ability

of the pyrimidine ring to mimic natural nucleobases allows for the design of molecules that can

interfere with viral or bacterial replication machinery. The derivatization of the carboxylic acid

group can be used to optimize cell permeability and target engagement.

Conclusion
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4-Propyl-5-pyrimidinecarboxylic acid represents a valuable, yet under-explored, building

block for medicinal chemistry. This guide provides a foundational understanding of its identity, a

plausible and detailed synthetic route, and its predicted spectroscopic characteristics. The

versatility of the pyrimidine-5-carboxylic acid scaffold suggests that this compound and its

derivatives are promising candidates for the development of novel therapeutic agents targeting

a range of diseases. Further experimental validation of the proposed synthesis and a thorough

investigation of the biological activities of its derivatives are warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propyl-5-pyrimidinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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